Cas no 326594-34-7 (Fraxamoside)

• Product Name: Fraxamoside
• CAS No: 326594-34-7
• MF: C₂₅H₃₀O₁₃
• MW: 538.497909069061
• CID: 837507
• PubChem ID: 73157825
• Update Time: 2025-07-09

Fraxamoside Chemical and Physical Properties

Names and Identifiers

• Fraxamoside
• Methyl (1S,3S,7S,12R,15R,16S,17S,18R,20E)-12-(3,4-dihydroxyphenyl)-20-ethylidene-16,17,18-trihydroxy-9-oxo-2,4,10,13,19-pentaoxatricyclo[13.3.1.1^3,7]icos-5-ene-6-carboxylate (non-preferred
• [ "" ]
• FS-9756
• 326594-34-7
• AKOS040761750
• CHEMBL4228021
• CS-0024434
• HY-N3906
• methyl (1S,3S,7S,12R,15R,16S,17S,18R,20E)-12-(3,4-dihydroxyphenyl)-20-ethylidene-16,17,18-trihydroxy-9-oxo-2,4,10,13,19-pentaoxatricyclo[13.3.1.13,7]icos-5-ene-6-carboxylate
• Methyl 12-(3,4-dihydroxyphenyl)-20-ethylidene-16,17,18-trihydroxy-9-oxo-2,4,10,13,19-pentaoxatricyclo[13.3.1.13,7]icos-5-ene-6-carboxylate
• CID 73157825
• 2''-epifraxamoside
• (-)-Fraxamoside
• methyl (1S,3S,7S,12R,15R,16S,17S,18R,20E)-12-(3,4-dihydroxyphenyl)-20-ethylidene-16,17,18-trihydroxy-9-oxo-2,4,10,13,19-pentaoxatricyclo(13.3.1.13,7)icos-5-ene-6-carboxylate
• Methyl (1S,3S,7S,12R,15R,16S,17S,18R)-12-(3,4-dihydroxyphenyl)-20-ethylidene-16,17,18-trihydroxy-9-oxo-2,4,10,13,19-pentaoxatricyclo[13.3.1.1,]icos-5-ene-6-carboxylic acid
• Methyl (1S,3S,7S,12R,15R,16S,17S,18R)-12-(3,4-dihydroxyphenyl)-20-ethylidene-16,17,18-trihydroxy-9-oxo-2,4,10,13,19-pentaoxatricyclo(13.3.1.1,)icos-5-ene-6-carboxylic acid

• Inchi： 1S/C25H30O13/c1-3-12-13-7-19(28)35-9-17(11-4-5-15(26)16(27)6-11)34-10-18-20(29)21(30)22(31)25(37-18)38-24(12)36-8-14(13)23(32)33-2/h3-6,8,13,17-18,20-22,24-27,29-31H,7,9-10H2,1-2H3/b12-3+/t13-,17-,18+,20+,21-,22+,24-,25-/m0/s1
• InChI Key： QVUZRUJONIJRDT-PPKUYGORSA-N
• SMILES： O1[C@@H]2[C@@H]([C@H]([C@@H]([C@H]1CO[C@H](C1C=CC(=C(C=1)O)O)COC(C[C@@H]1C(C(=O)OC)=CO[C@H](/C/1=C/C)O2)=O)O)O)O

Computed Properties

• Exact Mass: 538.16864101g/mol
• Monoisotopic Mass: 538.16864101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 38
• Rotatable Bond Count: 3
• Complexity: 919
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 191Ų
• XLogP3: -1.1

Experimental Properties

• Color/Form: Powder
• Density: 1.5±0.1 g/cm3
• Boiling Point: 825.8±65.0 °C at 760 mmHg
• Flash Point: 277.9±27.8 °C
• PSA: 190.67000
• LogP: -0.09770
• Vapor Pressure: 0.0±3.2 mmHg at 25°C

Fraxamoside Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Macrolides and analogues
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Fraxamoside

Fraxamoside: A Comprehensive Overview

Fraxamoside (CAS No. 326594-34-7) is a naturally occurring flavonoid glycoside that has garnered significant attention in recent years due to its diverse biological activities and potential therapeutic applications. This compound, primarily isolated from various plant sources, has been extensively studied for its antioxidant, anti-inflammatory, and neuroprotective properties. In this article, we delve into the latest research findings on Fraxamoside, exploring its chemical structure, biological functions, and potential uses in the pharmaceutical and nutraceutical industries.

The chemical structure of Fraxamoside is characterized by a flavonoid backbone with a glycosidic linkage, which contributes to its stability and bioavailability. Recent studies have highlighted the importance of this structural feature in enhancing the compound's ability to cross cellular membranes and exert its pharmacological effects. For instance, researchers have demonstrated that Fraxamoside exhibits potent antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation, processes that are closely linked to oxidative stress-related diseases such as cardiovascular disorders and neurodegenerative conditions.

One of the most promising areas of research on Fraxamoside is its anti-inflammatory properties. Studies have shown that this compound can suppress the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in various inflammatory models. These findings suggest that Fraxamoside could be a potential candidate for the development of novel anti-inflammatory agents, particularly for chronic inflammatory diseases like arthritis and inflammatory bowel disease.

In addition to its antioxidant and anti-inflammatory effects, Fraxamoside has also been investigated for its neuroprotective potential. Preclinical studies have demonstrated that this compound can protect neurons from oxidative stress-induced damage and improve cognitive function in animal models of Alzheimer's disease. The mechanisms underlying these effects appear to involve the modulation of key signaling pathways, such as the nuclear factor-kappa B (NF-κB) pathway and the mitogen-activated protein kinase (MAPK) pathway.

Another area of interest is the role of Fraxamoside in cancer prevention and treatment. Emerging evidence suggests that this compound may inhibit cancer cell proliferation and induce apoptosis through the regulation of various oncogenic pathways. For example, a recent study reported that Fraxamoside can suppress the expression of cyclin-dependent kinases (CDKs), which are critical for cell cycle progression in cancer cells. Furthermore, this compound has been shown to enhance the efficacy of conventional chemotherapy drugs by sensitizing cancer cells to chemotherapeutic agents.

The application of Fraxamoside extends beyond pharmacology into the field of nutraceuticals. Given its bioactive properties, this compound has been considered as a functional ingredient in health supplements aimed at improving overall well-being and preventing age-related diseases. However, further research is needed to establish optimal dosages and long-term safety profiles for such applications.

In conclusion, Fraxamoside (CAS No. 326594-34-7) represents a valuable natural product with multifaceted biological activities. Its potential applications span across various fields, including pharmaceuticals, nutraceuticals, and cosmeceuticals. As research continues to uncover new insights into its mechanisms of action and therapeutic potentials, Fraxamoside is poised to play a significant role in addressing some of the most pressing health challenges of our time.